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Compound of Interest

Compound Name: 1-Bromononane-d4-1

Cat. No.: B1142647 Get Quote

Technical Guide: Safe Handling of 1-
Bromononane-d4-1
Disclaimer: A comprehensive Safety Data Sheet (SDS) for 1-Bromononane-d4-1 is not readily

available. This guide is based on the safety information for its non-deuterated analogue, 1-

Bromononane, as their chemical and toxicological properties are expected to be very similar.

Researchers must consult the official SDS from the manufacturer before handling this

chemical.

This technical guide provides essential safety information, physical and chemical properties,

and handling procedures for 1-Bromononane-d4-1, tailored for researchers, scientists, and

drug development professionals.

Chemical Identification and Properties
This section details the fundamental identifiers and physical and chemical properties for both 1-
Bromononane-d4-1 and its non-deuterated counterpart.

Table 1: Chemical Identifiers
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Identifier 1-Bromononane-d4-1 1-Bromononane

Synonyms n-Nonyl bromide-1,1,2,2-d4
n-Nonyl bromide, Nonyl

bromide[1][2]

CAS Number 284474-44-8[3][4] 693-58-3[1][2]

Molecular Formula C₉H₁₅D₄Br C₉H₁₉Br[1]

Molecular Weight 211.18 g/mol [3][5] 207.15 g/mol [1][6]

IUPAC Name
1-bromo-1,1,2,2-

tetradeuteriononane[3][4]
1-bromononane[1]

Table 2: Physical and Chemical Properties

Property Value

Appearance Colorless liquid[7][8]

Boiling Point 201 °C (lit.)[6][9]

Melting Point -29 °C[6]

Flash Point 90.0 °C / 194.0 °F[6]

Density 1.11 g/mL at 25 °C

Water Solubility Immiscible[2]

Vapor Pressure 0.158 mmHg at 25°C

Stability

Stable under normal conditions. Incompatible

with strong oxidizing agents and strong bases.

[2][6]

Hazard Identification and Toxicology
1-Bromononane is classified as a combustible liquid and is very toxic to aquatic life.[1] The

Global Harmonized System (GHS) classification indicates it is a warning-level hazard for its

acute toxicity to the aquatic environment.[1]
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Table 3: GHS Classification for 1-Bromononane

Hazard Class Hazard Statement

Hazardous to the aquatic environment, acute

hazard
H400: Very toxic to aquatic life[1]

Toxicological Information Summary:

Detailed toxicological studies for 1-Bromononane-d4-1 are not available. The following

information is for 1-Bromononane and should be considered relevant for its deuterated

analogue.

Acute Effects: May cause irritation to the skin, eyes, and respiratory tract.[2] Inhalation of

high concentrations may lead to symptoms like headache, dizziness, and nausea.

Mutagenic and Carcinogenic Effects: There is no information available to suggest that 1-

Bromononane has mutagenic or carcinogenic effects.

Experimental Protocols and Safe Handling
While specific experimental protocols for 1-Bromononane-d4-1 are not detailed in available

safety data sheets, the following handling and storage procedures are critical for laboratory

safety.

Handling Procedures
Always use this chemical within a chemical fume hood to ensure adequate ventilation.[10]

Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[11]

Keep the compound away from heat, sparks, and open flames as it is a combustible liquid.

[10]

Avoid all direct contact with the skin and eyes and prevent the inhalation of vapors.

Practice good industrial hygiene, including washing hands thoroughly after handling.[11]
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Preparation

Handling

Post-Handling

Don appropriate PPE:
- Chemical-resistant gloves

- Safety goggles
- Lab coat

Work within a
chemical fume hood

Avoid skin/eye contact
and vapor inhalation

Keep away from heat,
sparks, and open flames

Wash hands thoroughly

Store in a cool, dry,
well-ventilated area

 

Emergency Response Protocol

Accidental Release

Spill Detected

Evacuate Immediate Area

Ensure Adequate Ventilation

Remove All Ignition Sources

Contain Spill with
Inert Absorbent Material

Collect into a Suitable,
Closed Container

Dispose of as
Hazardous Waste

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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